Cas no 1017024-34-8 (N-(2,2,2-trifluoroethyl)cyclopentanamine)

• Product Name: N-(2,2,2-trifluoroethyl)cyclopentanamine
• CAS No: 1017024-34-8
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 4567258
• PubChem ID: 24697797
• Update Time: 2025-06-12

N-(2,2,2-trifluoroethyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)cyclopentanamine
• Cyclopentanamine, N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C7H12F3N/c8-7(9,10)5-11-6-3-1-2-4-6/h6,11H,1-5H2
• InChI Key： YDZJAXDALRSDQG-UHFFFAOYSA-N
• SMILES： C1(NCC(F)(F)F)CCCC1

Computed Properties

• Exact Mass: 167.092
• Monoisotopic Mass: 167.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

N-(2,2,2-trifluoroethyl)cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2,2,2-trifluoroethyl)cyclopentanamine

Introduction to N-(2,2,2-trifluoroethyl)cyclopentanamine (CAS No. 1017024-34-8)

N-(2,2,2-trifluoroethyl)cyclopentanamine, with the chemical identifier CAS No. 1017024-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amine derivative exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. The introduction of fluorine atoms into the molecular structure imparts distinct characteristics that influence its reactivity, solubility, and biological activity.

The compound belongs to the class of cycloalkyl amines, which have been widely studied for their potential in drug design due to their ability to interact with biological targets in a specific manner. The presence of the trifluoroethyl group (CF₃CH₂) enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This feature is particularly advantageous in drug formulations where membrane permeability is a critical factor for efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of N-(2,2,2-trifluoroethyl)cyclopentanamine with various biological targets. Studies have indicated that this compound may exhibit inhibitory properties against certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions. The fluorinated amine moiety has been shown to modulate enzyme kinetics by stabilizing transition states or by participating in hydrogen bonding interactions.

In the realm of drug discovery, the synthesis of fluorinated compounds has gained considerable attention due to their improved pharmacokinetic profiles. N-(2,2,2-trifluoroethyl)cyclopentanamine serves as a versatile building block for more complex molecules, allowing chemists to explore diverse structural modifications. The trifluoroethyl group can be further functionalized through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, enabling the creation of novel derivatives with tailored properties.

One of the most promising applications of N-(2,2,2-trifluoroethyl)cyclopentanamine is in the development of treatments for neurological disorders. Preliminary research suggests that this compound may interact with neurotransmitter receptors, potentially offering benefits in managing conditions such as depression and anxiety. The ability of fluorinated amines to cross the blood-brain barrier has opened new avenues for central nervous system drug development.

The synthesis of N-(2,2,2-trifluoroethyl)cyclopentanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cyclopentanamine with 1-chloro-1-fluorobutane or 1-bromo-1-fluorobutane under controlled conditions. The use of palladium catalysts has been reported to enhance reaction efficiency and selectivity in some cases.

Evaluation of the physicochemical properties of N-(2,2,2-trifluoroethyl)cyclopentanamine has revealed interesting insights into its behavior as a pharmaceutical intermediate. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but limited solubility in water. This profile suggests potential challenges in formulation development but also highlights its suitability for certain delivery systems where lipophilicity is desired.

Regulatory considerations play a crucial role in the commercialization of compounds like N-(2,2,2-trifluoroethyl)cyclopentanamine. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that these materials are safe and effective for their intended purposes. Documentation of synthesis pathways, purity standards, and toxicological profiles is essential for regulatory submissions.

The impact of fluorine substitution on pharmacological activity has been extensively documented in scientific literature. N-(2,2,2-trifluoroethyl)cyclopentanamine exemplifies how strategic incorporation of fluorine can enhance binding affinity and metabolic stability. These attributes are critical for maximizing therapeutic efficacy while minimizing side effects.

Ongoing research continues to uncover new possibilities for N-(2,2,2-trifluoroethyl)cyclopentanamine beyond traditional pharmaceutical applications. Its utility as a chiral auxiliary or ligand in asymmetric synthesis has been explored by several groups aiming to develop enantiomerically pure compounds with enhanced pharmacological properties.

In conclusion, N-(2,2,2-trifluoroethyl)cyclopentanamine (CAS No. 1017024-34-8) represents a fascinating subject of study with broad implications for medicinal chemistry and drug development. Its unique structural features offer opportunities for innovation across multiple therapeutic areas. As research progresses, this compound is poised to contribute significantly to advancements in healthcare solutions.